2-Cyclohexene-1-carboxylic acid, 1,3-dimethyl-2-(3-methyl-7-oxo-1,3-oc tadienyl)-4-oxo-, methyl este
2-Cyclohexene-1-carboxylic acid, 1,3-dimethyl-2-(3-methyl-7-oxo-1,3-oc tadienyl)-4-oxo-, methyl este
Brand Name:
Vulcanchem
CAS No.:
16981-58-1
VCID:
VC0107126
InChI:
InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+
SMILES:
CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C
Molecular Formula:
C19H26O4
Molecular Weight:
318.4 g/mol
2-Cyclohexene-1-carboxylic acid, 1,3-dimethyl-2-(3-methyl-7-oxo-1,3-oc tadienyl)-4-oxo-, methyl este
CAS No.: 16981-58-1
Main Products
VCID: VC0107126
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol
| CAS No. | 16981-58-1 |
|---|---|
| Product Name | 2-Cyclohexene-1-carboxylic acid, 1,3-dimethyl-2-(3-methyl-7-oxo-1,3-oc tadienyl)-4-oxo-, methyl este |
| Molecular Formula | C19H26O4 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | methyl 1,3-dimethyl-2-[(1E,3E)-3-methyl-7-oxoocta-1,3-dienyl]-4-oxocyclohex-2-ene-1-carboxylate |
| Standard InChI | InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+ |
| Standard InChIKey | IBEKLXNZXQHTGY-GSSAJISUSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C(=O)OC)/C=C/C(=C/CCC(=O)C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C |
| PubChem Compound | 5363311 |
| Last Modified | Nov 11 2021 |
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